Cas no 1203799-80-7 (methyl 4-(azetidin-3-yl)methylbenzoate)
methyl 4-(azetidin-3-yl)methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- methyl 4-(azetidin-3-yl)methylbenzoate
- Benzoic acid, 4-(3-azetidinylmethyl)-, methyl ester
- methyl 4-[(azetidin-3-yl)methyl]benzoate
- 1203799-80-7
- EN300-1820935
-
- Inchi: 1S/C12H15NO2/c1-15-12(14)11-4-2-9(3-5-11)6-10-7-13-8-10/h2-5,10,13H,6-8H2,1H3
- InChI Key: RXYOUEYPVVKOLM-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=C(CC2CNC2)C=C1
Computed Properties
- Exact Mass: 205.110278721g/mol
- Monoisotopic Mass: 205.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- Density: 1.120±0.06 g/cm3(Predicted)
- Boiling Point: 320.9±25.0 °C(Predicted)
- pka: 10.91±0.40(Predicted)
methyl 4-(azetidin-3-yl)methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1820935-0.05g |
methyl 4-[(azetidin-3-yl)methyl]benzoate |
1203799-80-7 | 0.05g |
$948.0 | 2023-09-19 | ||
| Enamine | EN300-1820935-0.1g |
methyl 4-[(azetidin-3-yl)methyl]benzoate |
1203799-80-7 | 0.1g |
$993.0 | 2023-09-19 | ||
| Enamine | EN300-1820935-0.25g |
methyl 4-[(azetidin-3-yl)methyl]benzoate |
1203799-80-7 | 0.25g |
$1038.0 | 2023-09-19 | ||
| Enamine | EN300-1820935-0.5g |
methyl 4-[(azetidin-3-yl)methyl]benzoate |
1203799-80-7 | 0.5g |
$1084.0 | 2023-09-19 | ||
| Enamine | EN300-1820935-1.0g |
methyl 4-[(azetidin-3-yl)methyl]benzoate |
1203799-80-7 | 1g |
$1299.0 | 2023-06-01 | ||
| Enamine | EN300-1820935-2.5g |
methyl 4-[(azetidin-3-yl)methyl]benzoate |
1203799-80-7 | 2.5g |
$2211.0 | 2023-09-19 | ||
| Enamine | EN300-1820935-5.0g |
methyl 4-[(azetidin-3-yl)methyl]benzoate |
1203799-80-7 | 5g |
$3770.0 | 2023-06-01 | ||
| Enamine | EN300-1820935-10.0g |
methyl 4-[(azetidin-3-yl)methyl]benzoate |
1203799-80-7 | 10g |
$5590.0 | 2023-06-01 | ||
| Enamine | EN300-1820935-1g |
methyl 4-[(azetidin-3-yl)methyl]benzoate |
1203799-80-7 | 1g |
$1129.0 | 2023-09-19 | ||
| Enamine | EN300-1820935-5g |
methyl 4-[(azetidin-3-yl)methyl]benzoate |
1203799-80-7 | 5g |
$3273.0 | 2023-09-19 |
methyl 4-(azetidin-3-yl)methylbenzoate Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on methyl 4-(azetidin-3-yl)methylbenzoate
Methyl 4-(azetidin-3-yl)methylbenzoate (CAS No. 1203799-80-7): A Comprehensive Overview
Methyl 4-(azetidin-3-yl)methylbenzoate, identified by its CAS number 1203799-80-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a benzoate moiety linked to an azetidine ring, has garnered attention due to its potential applications in drug development and molecular research. The unique structural features of methyl 4-(azetidin-3-yl)methylbenzoate make it a valuable scaffold for the synthesis of novel bioactive molecules.
The benzoate group is a well-known pharmacophore in medicinal chemistry, often found in drugs with analgesic, anti-inflammatory, and antimicrobial properties. The azetidine ring, on the other hand, introduces a cyclic amine structure that can interact with biological targets in diverse ways. This combination of structural elements suggests that methyl 4-(azetidin-3-yl)methylbenzoate could exhibit a range of biological activities, making it a promising candidate for further investigation.
In recent years, there has been growing interest in the development of molecules that can modulate biological pathways associated with neurological disorders. The azetidine ring in methyl 4-(azetidin-3-yl)methylbenzoate has been identified as a key structural feature that can interact with specific enzymes and receptors involved in neurodegenerative diseases. Preliminary studies have shown that derivatives of this compound may have potential in inhibiting the aggregation of amyloid-beta plaques, a hallmark of Alzheimer's disease. This finding has sparked further research into exploring the therapeutic potential of methyl 4-(azetidin-3-yl)methylbenzoate and its analogs.
The synthesis of methyl 4-(azetidin-3-yl)methylbenzoate involves multi-step organic reactions, typically starting from readily available benzoyl derivatives. The introduction of the azetidine ring requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, have been employed to enhance the efficiency and selectivity of the synthetic pathways. These methods not only improve the overall yield but also minimize the formation of unwanted byproducts.
The pharmacological properties of methyl 4-(azetidin-3-yl)methylbenzoate have been extensively studied in vitro using various cell culture models. These studies have revealed that the compound exhibits moderate affinity for certain neurotransmitter receptors, suggesting its potential as an intermediate in the development of novel neuromodulators. Additionally, preliminary animal studies have shown that methyl 4-(azetidin-3-yl)methylbenzoate can cross the blood-brain barrier, which is crucial for therapeutic agents targeting central nervous system disorders.
The chemical stability and solubility profile of methyl 4-(azetidin-3-yl)methylbenzoate are also important factors to consider in its potential applications. The compound has been found to be stable under standard storage conditions but may degrade when exposed to extreme temperatures or light. Its solubility in common organic solvents makes it suitable for formulation into various pharmaceutical delivery systems, including oral tablets and injectable solutions.
In conclusion, methyl 4-(azetidin-3-yl)methylbenzoate (CAS No. 1203799-80-7) is a structurally unique compound with significant potential in pharmaceutical research and development. Its combination of a benzoate moiety and an azetidine ring makes it an attractive scaffold for designing novel bioactive molecules. Further research is needed to fully elucidate its pharmacological properties and explore its therapeutic applications. As our understanding of biological pathways continues to evolve, compounds like methyl 4-(azetidin-3-yl)methylbenzoate are likely to play a crucial role in the discovery and development of new drugs.
1203799-80-7 (methyl 4-(azetidin-3-yl)methylbenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)